![molecular formula C16H22ClN3OS B6269921 N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-5-methyl-1,2-thiazole-3-carboxamide hydrochloride CAS No. 2637217-89-9](/img/no-structure.png)
N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-5-methyl-1,2-thiazole-3-carboxamide hydrochloride
Description
This compound is a complex organic molecule that contains several functional groups, including an amine, a thiazole, and a carboxamide . It is a derivative of 2-aminothiazole, which is a heterocyclic compound that has been studied for its potential in medicinal chemistry . This compound is also related to imidazole derivatives, which have a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and formula. It contains a thiazole ring, which is a type of heterocyclic compound that consists of a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms . The compound also contains an amine group (NH2), a carboxamide group (CONH2), and a phenyl group (C6H5), among others .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. For example, the amine group might react with acids to form ammonium salts, or it could undergo reactions with carbonyl compounds to form imines . The carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine .Physical And Chemical Properties Analysis
Based on the available information, this compound is a white crystalline solid . It is sparingly soluble in water but soluble in ethanol . The compound has a molecular weight of 316.45 and a chemical formula of C19H28N2O2 .Future Directions
Given the wide range of biological activities exhibited by imidazole and thiazole derivatives, this compound could potentially be studied for its medicinal properties . Future research could involve testing its biological activity against various disease targets, as well as optimizing its structure for improved efficacy and safety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{2-amino-2-[4-(propan-2-yl)phenyl]ethyl}-5-methyl-1,2-thiazole-3-carboxamide hydrochloride involves the reaction of 2-amino-2-[4-(propan-2-yl)phenyl]ethylamine with 5-methyl-1,2-thiazole-3-carboxylic acid to form the desired product. The carboxylic acid group of the thiazole ring is activated using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and reacted with the amine group of the amine to form an amide bond. The resulting amide is then hydrolyzed using hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "2-amino-2-[4-(propan-2-yl)phenyl]ethylamine", "5-methyl-1,2-thiazole-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Activation of carboxylic acid group using DCC", "Step 2: Addition of 2-amino-2-[4-(propan-2-yl)phenyl]ethylamine to form amide bond", "Step 3: Hydrolysis of amide using hydrochloric acid to form hydrochloride salt of final product" ] } | |
CAS RN |
2637217-89-9 |
Molecular Formula |
C16H22ClN3OS |
Molecular Weight |
339.9 |
Purity |
83 |
Origin of Product |
United States |
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